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Compound of Interest

Compound Name: 2A3

Cat. No.: B031109 Get Quote

For researchers, scientists, and drug development professionals utilizing 2A3, this guide

provides immediate and essential safety protocols, operational procedures, and disposal plans.

Adherence to these guidelines is critical for ensuring laboratory safety and experimental

integrity.

Chemical Identification and Properties
Chemical Name: (2-Aminopyridin-3-yl)(1H-imidazol-1-yl)methanone[1][2] Alternative Name: 2-

aminopyridine-3-carboxylic acid imidazolide[3] Common Name: 2A3

2A3 is an electrophilic chemical probe utilized in RNA SHAPE-MaP (Selective 2'-Hydroxyl

Acylation analyzed by Primer Extension and Mutational Profiling) experiments. It is designed to

acylate the 2'-OH group on the RNA backbone, enabling the analysis of RNA secondary

structures at single-nucleotide resolution. A key feature of 2A3 is its cell permeability, allowing

for in vivo studies in both cell lines and bacteria.

Property Value Source

Molecular Weight 188.19 g/mol [1][2]

Formula C₉H₈N₄O

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C
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Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for 2A3, a conservative approach to

PPE is mandatory. The following table outlines the required PPE for handling 2A3, categorized

by the level of protection.

Protection Level Equipment

Standard Laboratory Practice (Minimum)
- Safety glasses with side shields- Nitrile gloves-

Laboratory coat

Handling of Stock Solutions and Powders

- Chemical splash goggles- Double-gloving with

nitrile gloves- Chemical-resistant laboratory coat

or apron- Use of a certified chemical fume hood

Emergency (Spill or Exposure)

- Full-face shield- Chemical-resistant gloves

(e.g., butyl rubber)- Chemical-resistant suit or

gown- Respiratory protection (refer to

institutional safety protocols)

Operational Plan: Handling and Storage
A systematic approach to handling and storing 2A3 is crucial to maintain its integrity and

ensure a safe laboratory environment.

Workflow for Handling 2A3
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Preparation

Handling

Storage

Acquire 2A3

Review SDS (if available) and SOPs

Prepare dedicated workspace in fume hood

Don appropriate PPE

Allow 2A3 to equilibrate to room temperature

Prepare stock solution in fume hood

Aliquot for single use

Store aliquots at -20°C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Collection

Disposal

Unused 2A3

Segregate into designated hazardous waste containers

Contaminated PPE Contaminated Labware

Label waste containers clearly

Arrange for pickup by institutional hazardous waste management

Follow institutional protocols

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2A3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031109#personal-protective-equipment-for-handling-
2a3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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